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Compound of Interest

Compound Name: 2-Amylanthraquinone

Cat. No.: B082082

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical component of laboratory operations. This
guide provides essential, step-by-step procedures for the proper disposal of 2-
Amylanthraquinone (CAS: 13936-21-5), a compound used as a reaction carrier and catalyst,
particularly in the production of hydrogen peroxide.[1] Adherence to these guidelines is crucial
for minimizing environmental impact and maintaining a safe laboratory environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-Amylanthraquinone with
appropriate personal protective equipment (PPE). This includes wearing chemical-impermeable
gloves, and eye and face protection.[2] Work should be conducted in a well-ventilated area,
preferably under a chemical fume hood, to avoid the formation and inhalation of dust or vapors.
[2][3] In case of accidental contact, rinse the affected skin area or eyes with plenty of water and
seek medical attention.[4][5][6]

Step-by-Step Disposal Protocol

The disposal of 2-Amylanthraquinone must comply with federal, state, and local hazardous
waste regulations. The Resource Conservation and Recovery Act (RCRA) provides the federal
framework for managing hazardous wastes in the United States.[7][8]

o Waste Identification and Determination: The first step is to determine if the 2-
Amylanthraquinone waste is classified as hazardous.[9] This determination should be
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based on its characteristics (ignitability, corrosivity, reactivity, and toxicity) and whether it is a
listed hazardous waste.[7][10] A Safety Data Sheet (SDS) for the specific product should be
consulted, though it may not explicitly state if the waste is hazardous under RCRA.

e Segregation and Storage: Unused or waste 2-Amylanthraquinone should be segregated
from other chemical waste streams to prevent inadvertent reactions. Store the waste in a
tightly closed, properly labeled container.[4] The label should clearly identify the contents as
"Hazardous Waste" and include the name "2-Amylanthraquinone."[7] Containers should be
stored in a designated, well-ventilated, and secure area.

e Engage a Licensed Waste Disposal Vendor: The disposal of chemical waste like 2-
Amylanthraquinone should be handled by a licensed and approved hazardous waste
disposal company. These companies are equipped to manage the transportation and final
disposal in accordance with all regulations.

» Manifesting and Transportation: For all off-site shipments of hazardous waste, a hazardous
waste manifest is required for Small Quantity Generators (SQGs) and Large Quantity
Generators (LQGS).[7][9] This document tracks the waste from its point of generation to its
final disposal facility, ensuring a "cradle-to-grave" chain of custody.[8] Personnel signing the
manifest must be appropriately trained.[7]

o Disposal Method: The ultimate disposal method will be determined by the licensed waste
disposal vendor but is likely to involve incineration at an approved facility.[4][5] Land disposal
is highly restricted for many hazardous wastes unless they meet specific treatment
standards.[10] Do not dispose of 2-Amylanthraquinone down the drain or in regular trash.

[4]

Quantitative Data Summary

While specific quantitative limits for disposal are typically determined by local regulations and
the receiving disposal facility, the following table summarizes key physical and chemical
properties of 2-Amylanthraquinone relevant to its handling and safety.
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Property Value

CAS Number 13936-21-5

Molecular Formula C19H1802

Molecular Weight 278.35 g/mol

Appearance Light yellow crystal or powder[2]
Melting Point 60-65°C[2]

Boiling Point 447°C at 760 mmHg[2]

Flash Point 166.6°C[2]

Density 1.153 g/cm3 [2]

Disposal Workflow

The following diagram illustrates the key decision points and procedural flow for the proper

disposal of 2-Amylanthraquinone.
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Phase 1: In-Lab Handling & Preparation

[Start: 2-Amylanthragquinone Waste Generated]

Don Appropriate PPE

(Gloves, Eye Protection)

Segregate Waste into a
Designated Container

Label Container Clearly:

‘Hazardous Waste - 2-Amylanthraquinone’
Store in a Secure,

Well-Ventilated Area

Phase 2: Disposél & Compliance
Contact Licensed Hazardous
Waste Disposal Vendor

'

Prepare Hazardous Waste Manifest
(if required)
Arrange for Waste Pickup
and Transport

Final Disposal at Approved Facility
(e.g., Incineration)

'

Retain All Disposal Records
and Documentation

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Amylanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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